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Compound of Interest

Benzamide,2,2'-dithiobis[N-
Compound Name:
methyl-

cat. No.: B8103082

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the solubility characteristics of
Benzamide, 2,2'-dithiobis[N-methyl-], a compound of interest for its antimicrobial properties.
The information is intended to guide researchers in its handling, formulation, and experimental
use.

Compound Information

e IUPAC Name: N-methyl-2-[[2-(methylcarbamoyl)phenyl]disulfanyl]benzamide
e CAS Number: 2527-58-4

e Molecular Formula: C16H16N202S2

e Molecular Weight: 332.44 g/mol

Solubility Profile

The solubility of a compound is a critical parameter for its application in research and
development, influencing everything from reaction kinetics to bioavailability. The following table
summarizes the known solubility of Benzamide, 2,2'-dithiobis[N-methyl-]. It is important to note
that quantitative data for this compound is limited in publicly available literature.
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Quantitative Solubility (at

Solvent Qualitative Solubility
25 °C)

Methanol Soluble[1] Data not available
Chloroform Slightly soluble[2] Data not available
Water Sparingly soluble ~36.92 mg/L (estimated)
Dimethyl Sulfoxide (DMSO) Expected to be soluble Data not available

Expected to be sparingly )
Ethanol Data not available

soluble

Expected to be sparingly )
Acetone Data not available

soluble

Note: "Expected" solubility is based on the general properties of similar organic compounds.
Experimental verification is highly recommended.

Experimental Protocol: Determination of
Quantitative Solubility

This protocol outlines a standard laboratory procedure to determine the quantitative solubility of
Benzamide, 2,2'-dithiobis[N-methyl-] in a solvent of interest.

Objective: To determine the saturation concentration of Benzamide, 2,2'-dithiobis[N-methyl-] in
a specific solvent at a controlled temperature.

Materials:

Benzamide, 2,2'-dithiobis[N-methyl-] (solid)

Solvent of interest (e.g., DMSO, Ethanol, Acetone)

Analytical balance

Vials with screw caps
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» Constant temperature shaker/incubator
e Centrifuge
o Micropipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other
guantitative analytical method)

e Volumetric flasks
Procedure:
e Preparation of Supersaturated Solutions:

o Add an excess amount of Benzamide, 2,2'-dithiobis[N-methyl-] to a series of vials. The
exact amount should be more than what is expected to dissolve.

o Add a known volume of the solvent of interest to each vial.
o Securely cap the vials.
e Equilibration:

o Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25
°C).

o Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure
saturation is reached. The shaking ensures continuous mixing.

e Phase Separation:
o After equilibration, remove the vials and let them stand to allow the excess solid to settle.

o To ensure complete separation of the solid from the saturated solution, centrifuge the vials
at a high speed (e.g., 10,000 rpm) for 10-15 minutes.

o Sample Collection and Dilution:
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o Carefully withdraw a known volume of the clear supernatant using a micropipette. Be
cautious not to disturb the solid pellet at the bottom.

o Transfer the supernatant to a volumetric flask and dilute it with a suitable solvent to a
concentration within the linear range of the analytical method.

e Quantification:

o Analyze the diluted samples using a pre-validated HPLC method (or another appropriate
guantitative technique).

o Construct a calibration curve using standard solutions of Benzamide, 2,2'-dithiobis[N-
methyl-] of known concentrations.

o Determine the concentration of the compound in the diluted samples by comparing their
analytical response to the calibration curve.

» Calculation of Solubility:

o Calculate the original concentration in the saturated supernatant, accounting for the
dilution factor. This value represents the solubility of the compound in the chosen solvent
at the specified temperature.

Below is a workflow diagram for the solubility determination protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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